Cas no 1369235-18-6 (5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE)

• Product Name: 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE
• CAS No: 1369235-18-6
• MF: C₈H₆Cl₂O₃S
• MW: 253.102439403534
• MDL: MFCD22031202
• CID: 5244024
• Update Time: 2025-10-05

5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-Benzofuransulfonyl chloride, 5-chloro-2,3-dihydro-
• 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE

• MDL： MFCD22031202
• Inchi： 1S/C8H6Cl2O3S/c9-6-1-2-7-5(3-4-13-7)8(6)14(10,11)12/h1-2H,3-4H2
• InChI Key： DQBIPOUTVKIHBV-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C(S(Cl)(=O)=O)=C2CC1

Additional information on 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE

Comprehensive Overview of 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE (CAS No. 1369235-18-6)

5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE (CAS No. 1369235-18-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This sulfonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the benzofuran core and sulfonyl chloride functional group, make it a versatile building block for designing novel compounds with potential therapeutic applications.

In recent years, the demand for 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE has surged due to its relevance in drug discovery programs targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases. Researchers are particularly interested in its ability to serve as a precursor for sulfonamide-based drugs, a class of compounds gaining attention for their diverse pharmacological activities. The compound's chloro-substituted benzofuran moiety also contributes to its lipophilicity, a property highly sought after in medicinal chemistry for optimizing drug absorption and distribution.

The synthesis and applications of CAS 1369235-18-6 have become a hot topic in organic chemistry forums and research publications. Many scientists are exploring its potential in creating selective enzyme inhibitors, particularly for targets like carbonic anhydrases and tyrosine kinases. This aligns with current trends in precision medicine, where researchers seek compounds that can interact with specific biological targets with high affinity and selectivity. The compound's structural flexibility allows for various modifications, making it valuable for structure-activity relationship (SAR) studies.

From an industrial perspective, 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE has attracted attention in the development of crop protection agents. Its benzofuran scaffold is known to exhibit insecticidal and fungicidal properties, prompting agrochemical companies to investigate its derivatives as potential next-generation pesticides with improved environmental profiles. This application resonates with the growing global focus on sustainable agriculture and the need for safer, more effective pest control solutions.

Quality control and analytical characterization of CAS 1369235-18-6 are critical aspects for researchers and manufacturers. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. These analytical methods have become increasingly important as regulatory requirements for chemical intermediates in pharmaceutical applications continue to tighten worldwide.

The stability and storage conditions of 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE are frequently discussed topics among chemical professionals. Proper handling under inert atmosphere and storage at controlled temperatures are essential to maintain its reactivity for subsequent synthetic transformations. These practical considerations are particularly relevant for laboratory technicians and process chemists working with this sensitive intermediate.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 1369235-18-6, indicating its commercial potential in various therapeutic areas. Several pharmaceutical companies have filed patents covering novel compounds synthesized using this intermediate, particularly in fields like oncology and neurodegenerative diseases. This patent landscape suggests that 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE will remain an important research chemical in the coming years.

Environmental and safety aspects of working with CAS 1369235-18-6 are appropriately addressed through standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) and engineering controls are recommended when handling this compound, in line with general good laboratory practices for reactive chemical intermediates.

The global market for 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE is experiencing steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Specialty chemical suppliers have reported rising demand for this intermediate, particularly from contract research organizations and academic institutions engaged in drug discovery programs. Market analysts predict this trend will continue as the search for novel bioactive compounds intensifies.

In conclusion, 5-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-4-SULFONYL CHLORIDE (CAS No. 1369235-18-6) represents an important synthetic intermediate with broad applications in medicinal chemistry and agrochemical development. Its unique structural features and reactivity profile make it a valuable tool for researchers designing new molecules to address current healthcare and agricultural challenges. As scientific understanding of biological targets advances, the utility of this compound is likely to expand further, solidifying its position as a key building block in modern chemical research.